Cas no 31282-07-2 (b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-yl(9CI))

• Product Name: b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-yl(9CI)
• CAS No: 31282-07-2
• MF: C₂₇H₃₂N₂O₈
• MW: 512.551588058472
• CID: 305351
• PubChem ID: 20056255
• Update Time: 2025-04-19

b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-yl(9CI) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-yl(9CI)
• Raucaffricine
• b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-...
• Vomilenine beta-D-glucopyranoside
• Vomilenine beta-D-glucoside
• [ "" ]
• 31282-07-2
• SCHEMBL1782236
• [(1R,10S,12R,13E,14R,16S)-13-Ethylidene-14-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-8,15-diazahexacyclo[14.2.1.01,9.02,7.010,15.012,17]nonadeca-2,4,6,8-tetraen-18-yl] acetate
• Raucaffricin

• Inchi： 1S/C27H32N2O8/c1-3-12-13-8-16-23-27(14-6-4-5-7-15(14)28-23)9-17(19(13)24(27)35-11(2)31)29(16)25(12)37-26-22(34)21(33)20(32)18(10-30)36-26/h3-7,13,16-22,24-26,30,32-34H,8-10H2,1-2H3/b12-3+/t13-,16-,17-,18+,19?,20+,21-,22+,24?,25+,26-,27+/m0/s1
• InChI Key： OSJPGOJPRNTSHP-BGYCQZOHSA-N
• SMILES： O(C(C)=O)C1[C@]23C4C=CC=CC=4N=C2[C@@H]2C[C@H]4/C(=C\C)/[C@H](N2[C@@H](C3)C14)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Exact Mass: 512.21600
• Monoisotopic Mass: 512.21586598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 5
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 141Ų

Experimental Properties

• Color/Form: Powder
• PSA: 141.28000
• LogP: -0.48920

b-D-Glucopyranoside, (17R,19E,21a)-17-(acetyloxy)-1,2,19,20-tetradehydro-1-demethylajmalan-21-yl(9CI) Security Information

• Storage Condition：Store at room temperature, 2-8 ℃ is better